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Compound of Interest

Compound Name: 2,7-Dibromo-9,9'-spirobifluorene

Cat. No.: B070725

Essential Safety and Handling Guide for 2,7-
Dibromo-9,9'-spirobifluorene

This guide provides immediate, essential safety and logistical information for handling 2,7-
Dibromo-9,9'-spirobifluorene in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational procedures and proper
disposal.

Chemical Profile:

Chemical Name: 2,7-Dibromo-9,9'-spirobifluorene

CAS Number: 171408-84-7[1][2]

Molecular Formula: CzsH14Br2[1]

Appearance: Solid[2]

Hazard Summary: While a specific Safety Data Sheet (SDS) for 2,7-Dibromo-9,9'-
spirobifluorene is not readily available, data from structurally similar compounds such as 2,7-
dibromo-9,9-bis(6-bromohexyl)fluorene and 2,7-dibromo-9-fluorenone indicate that it should be
handled with care. The primary hazards are expected to be:

o Causes skin irritation.[3][4][5][6][7]
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o Causes serious eye irritation.[3][4][5][6][7]
e May cause respiratory irritation.[5][6]
Therefore, appropriate personal protective equipment is mandatory to minimize exposure.

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for handling 2,7-Dibromo-9,9'-
spirobifluorene is provided in the table below.
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use. Change gloves
immediately if contaminated.
For prolonged or high-
exposure tasks, consider

double-gloving.[8][9]

Eye and Face Protection

Safety goggles and face shield

Chemical splash goggles that
meet ANSI Z2.87.1 or
equivalent standards are
required. A face shield should
be worn over a full-face
respirator when there is a risk
of splashing or when handling

larger quantities.[3][8]

Body Protection

Laboratory coat

A flame-resistant lab coat or a
100% cotton lab coat should
be worn and fully buttoned.
This provides a barrier against
splashes and contact with the
skin.[3][8]

Respiratory Protection

Respirator (if necessary)

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,
to avoid inhalation of dust.[5]
[6][10] If engineering controls
are insufficient, a NIOSH-
approved respirator may be
required.[3][8]

Experimental Protocols
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Handling Procedure:

e Preparation: Put on all required PPE as detailed in the table above. Ensure a chemical fume
hood is operational and prepare the workspace within the hood.

» Handling: Conduct all manipulations of the solid compound, such as weighing and
transferring, within the fume hood to minimize inhalation exposure.[10][11] Use a spatula for
transfers to avoid generating dust.[8] Avoid contact with skin and eyes.[11]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][11]

e In Case of a Spill: For a small spill, sweep up the material and place it in a sealed, labeled
container for hazardous waste disposal.[5][6] Avoid dust formation.[5][11]

Disposal Plan:
All waste containing 2,7-Dibromo-9,9'-spirobifluorene should be treated as hazardous waste.

e Solid Waste: Any unused 2,7-Dibromo-9,9'-spirobifluorene, as well as contaminated items
like gloves, weigh boats, and paper towels, should be collected in a designated, sealed, and
clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing 2,7-Dibromo-9,9'-spirobifluorene should be collected in
a separate, labeled hazardous waste container for halogenated organic waste.

» Disposal: Dispose of contents and container to an approved waste disposal plant.[5][6] Do
not empty into drains.[5][6]

Workflow Diagram
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Safe Handling Workflow for 2,7-Dibromo-9,9'-spirobifluorene
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Caption: Workflow for safely handling 2,7-Dibromo-9,9'-spirobifluorene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2,7-
Dibromo-9,9'-spirobifluorene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070725#personal-protective-equipment-for-handling-
2-7-dibromo-9-9-spirobifluorene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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